4702-34-5(Isochroman-1-one),MB014,I0953

Isochroman-1-one Properties

Names and Identifiers

- Isochroman-1-one
- 1-Isochromanone
- 1H-2-Benzopyran-1-one,3,4-dihydro-
- 3,4-dihydro-1H-2-benzopyran-1-one
- 3,4-dihydroisochromen-1-one
- 3,4-Dihydroisocoumarin
- Dihydroisocoumarin
- 1-oxo-isochroman
- 1H-2-Benzopyran-1-one, 3,4-dihydro-
- 3,4-Dihydro-1H-isochromen-1-one
- XVTAQSGZOGYIEY-UHFFFAOYSA-N
- 994Y8F08R6
- KSC492A3F
- 3,4-Dihydro-1H-isochromen-1-one #
- MB014
- SCHEMBL75814
- 4702-34-5
- CS-W018632
- EINECS 225-179-4
- NS00031659
- GS-3806
- I0953
- SY031574
- MFCD00799232
- Isocoumarin, 3,4-dihydro-
- MB01461
- DTXSID60197006
- A827129
- Q27109811
- AKOS005216261
- CHEBI:23745
- FT-0655666
- SCHEMBL9549260
- EN300-65251
- UNII-994Y8F08R6
- DTXCID30119497
- DB-096126
- +Expand
- MDL： MFCD00799232
- InChIKey： XVTAQSGZOGYIEY-UHFFFAOYSA-N
- Inchi： 1S/C9H8O2/c10-9-8-4-2-1-3-7(8)5-6-11-9/h1-4H,5-6H2
- SMILES： O1C(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])[H])=O

Computed Properties

Exact Mass: 148.05200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 148.052
Heavy Atom Count: 11
Complexity: 165
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 26.3

Experimental Properties

LogP: 1.39950
PSA: 26.30000
Refractive Index: 1.5664 (589.3 nm 18.5 ºC)
Boiling Point: 160°C/11mmHg(lit.)
Melting Point: 175-176 ºC
Flash Point: 132.1°C
Solubility: Slightly soluble (1.4 g/l) (25 º C),
Density: 1.203 g/cm3 (18.5 ºC)

Isochroman-1-one Security Information

Symbol: GHS07
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store at room temperature
Signal Word：Warning

Isochroman-1-one Customs Data

HS CODE：2932209090
Customs Data：

China Customs Code:
2932209090

Overview:

2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isochroman-1-one Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IXX-250mg	Isochroman-1-one	4702-34-5	95%	250mg	$4.00	2024-05-01
A2B Chem LLC	AB63717-250mg	3,4-Dihydro-1h-2-benzopyran-1-one	4702-34-5	95%	250mg	$4.00	2024-04-20
Aaron	AR003J69-250mg	Isochroman-1-one	4702-34-5	95%	250mg	$4.00
abcr	AB437498-1g	Isochroman-1-one, 95%; .	4702-34-5	95%	1g	€67.90
Alichem	A449042425-25g	Isochroman-1-one	4702-34-5	95%	25g	$183.04	2023-09-01
Apollo Scientific	OR471647-1g	Isochroman-1-one	4702-34-5	98%	1g	£18.00	2024-05-23
Chemenu	CM162561-25g	Isochroman-1-one	4702-34-5	95%	25g	$180
Enamine	EN300-65251-0.05g	3,4-dihydro-1H-2-benzopyran-1-one	4702-34-5	95%	0.05g	$19.0
eNovation Chemicals LLC	D694747-10g	Isochroman-1-one	4702-34-5	98%	10g	$105	2022-09-06
Fluorochem	209012-250mg	Isochroman-1-one	4702-34-5	95%	250mg	￡10.00	2022-03-01

Isochroman-1-one Synthesis

Isochroman-1-one Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:4702-34-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:4702-34-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Isochroman-1-one Related Literature

1. The chemistry of fungi. Part 74. Synthesis of (±)-5-butyl-6,8-dihydroxy-3-pentyl-3,4-dihydroisocoumarin

Sheikh M. Afzal,Richard Pike,Nasim H. Rama,Ian R. Smith,Eric S. Turner,W. Basil Whalley J. Chem. Soc. Perkin Trans. 1 1978 81
2. A physicochemical study of isocoumarin, 3,4-dihydroisocoumarin, and bis-3,4-dihydroisocoumarin by dipole moment, infrared, ultraviolet, and polarographic measurements

Yoke Sin Chong,Hsing Hua Huang J. Chem. Soc. Perkin Trans. 2 1986 1875
3. Recent advances in the discovery, biosynthesis, and therapeutic potential of isocoumarins derived from fungi: a comprehensive update

Mohamed A. Tammam,Mariam I. Gamal El-Din,Amira Abood,Amr El-Demerdash RSC Adv. 2023 13 8049
4. Fluorination-triggered tandem cyclization of styrene-type carboxylic acids to access 3-aryl isocoumarin derivatives under microwave irradiation

Jinwei Yuan,Fanlin Zeng,Wenpeng Mai,Liangru Yang,Yongmei Xiao,Pu Mao,Donghui Wei Org. Biomol. Chem. 2019 17 5038
5. Expedient syntheses of naturally occurring (±)-3-benzylphthalides and (±)-3-aryl-8-hydroxy-3,4-dihydroisocoumarins: Structure revision of the (±)-3-benzylphthalide isolated from Frullania falciloba

Raghao S. Mali,Kantipudi N. Babu,Prakash G. Jagtap J. Chem. Soc. Perkin Trans. 1 2001 3017
6. Total synthesis of (12R)- and (12S)-12-hydroxymonocerins: stereoselective oxylactonization using a chiral hypervalent iodine(iii) species

Morifumi Fujita,Kazuhiro Mori,Mio Shimogaki,Takashi Sugimura RSC Adv. 2013 3 17717
7. Visible-light-induced selective aerobic oxidation of sp3 C–H bonds catalyzed by a heterogeneous AgI/BiVO4 catalyst

Li-Ya Jiang,Jing-Jing Ming,Lian-Yue Wang,Yuan-Yuan Jiang,Lan-Hui Ren,Zi-Cheng Wang,Wen-Chen Cheng Green Chem. 2020 22 1156
8. Lophiostomin A–D: new 3,4-dihydroisocoumarin derivatives from the endophytic fungus Lophiostoma sp. Sigrf10

Ziling Mao,Mengyao Xue,Gan Gu,Weixuan Wang,Dianpeng Li,Daowan Lai,Ligang Zhou RSC Adv. 2020 10 6985
9. Visible light mediated oxidation of benzylic sp3 C–H bonds using catalytic 1,4-hydroquinone, or its biorenewable glucoside, arbutin, as a pre-oxidant

Laura C. Finney,Lorna J. Mitchell,Christopher J. Moody Green Chem. 2018 20 2242
10. Secondary metabolites from mangrove-associated fungi: source, chemistry and bioactivities

Senhua Chen,Runlin Cai,Zhaoming Liu,Hui Cui,Zhigang She Nat. Prod. Rep. 2022 39 560

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 4702-34-5 (Isochroman-1-one)

Isochroman-1-one Properties

Names and Identifiers

Computed Properties

Experimental Properties

Isochroman-1-one Security Information

Isochroman-1-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Isochroman-1-one Price

Isochroman-1-one Synthesis

Isochroman-1-one Suppliers

Isochroman-1-one Related Literature

Related Categories

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